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Compound of Interest

Compound Name: Estriol-d2

Cat. No.: B594238 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the safe

handling, storage, and disposal of Estriol-d2, including toxicological data and detailed

experimental protocols for its use as an internal standard.

Estriol-d2 (E3-d2), a deuterated form of the natural estrogen Estriol, serves as a critical

internal standard for the precise quantification of estriol in biological matrices.[1] Its use in

research, particularly in endocrinology and drug development, necessitates a thorough

understanding of its safety profile and proper handling procedures to ensure the well-being of

laboratory personnel and the integrity of experimental data. This guide provides a

comprehensive overview of the safety and handling guidelines for Estriol-d2, supported by

toxicological data and detailed experimental protocols.

Chemical and Physical Properties
Estriol-d2 is a white to off-white solid. Key chemical and physical properties are summarized in

the table below.
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Property Value

Chemical Formula C₁₈H₂₂D₂O₃

Molecular Weight 290.4 g/mol

CAS Number 53866-32-3

Appearance Solid

Solubility
Soluble in methanol, ethanol, DMSO, and DMF.

[2]

Storage Temperature -20°C

Stability Stable for at least 4 years when stored at -20°C.

Hazard Identification and Safety Precautions
While specific comprehensive toxicological studies on Estriol-d2 are limited, its safety profile is

generally extrapolated from that of its non-deuterated counterpart, Estriol. Estriol is classified

as a hazardous substance.

GHS Hazard Classification for Estriol:

Carcinogenicity: May cause cancer.[3]

Reproductive Toxicity: May damage fertility or the unborn child.[3]

Acute Oral Toxicity: Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Eye Damage/Irritation: Causes serious eye irritation.[2]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment should be worn when

handling Estriol-d2:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
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Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.[2]

Handling Procedures
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form.[2]

Avoid inhalation of dust and contact with skin and eyes.[2]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where Estriol-d2 is handled.[2]

Toxicological Data
The toxicological data for Estriol is used as a primary reference for the safety assessment of

Estriol-d2.

Endpoint Species Route Value Reference

LD50 Rat Oral >2000 mg/kg [4]

Carcinogenicity Human -

Known to be a

human

carcinogen (as a

class of steroidal

estrogens)

[5]

Reproductive

Toxicity
Human -

May damage

fertility or the

unborn child

[3]

First Aid Measures
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After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[2]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.[2]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek medical attention.[2]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Storage and Disposal
Storage: Store Estriol-d2 in a tightly sealed container in a freezer at -20°C.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This material should be treated as hazardous waste.

Experimental Protocols
Estriol-d2 is primarily used as an internal standard in the quantification of estriol in biological

samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantification of Estriol in Serum using LC-MS/MS with
Estriol-d2 Internal Standard
This protocol outlines a general procedure for the extraction and analysis of estriol from serum.

Materials:

Estriol and Estriol-d2 standards

Human serum samples

Methanol (LC-MS grade)

Water (LC-MS grade)
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Solid Phase Extraction (SPE) cartridges

LC-MS/MS system

Procedure:

Preparation of Standards and Quality Controls (QC):

Prepare stock solutions of Estriol and Estriol-d2 in methanol.

Create a series of calibration standards by spiking known concentrations of Estriol into a

surrogate matrix (e.g., charcoal-stripped serum).

Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation (Solid Phase Extraction - SPE):

To a known volume of serum sample, calibration standard, or QC, add a fixed amount of

Estriol-d2 internal standard solution.

Condition the SPE cartridge with methanol followed by water.

Load the sample onto the conditioned SPE cartridge.

Wash the cartridge with a weak solvent to remove interferences.

Elute the analyte and internal standard with an appropriate organic solvent.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable C18 reversed-phase column.
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Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like

ammonium fluoride or formic acid.[6][7]

Flow Rate: Typically 0.2-0.5 mL/min.

Injection Volume: 5-20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in negative mode is common for

estrogens.[7]

Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion

transitions for both Estriol and Estriol-d2.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Estriol to Estriol-d2 against

the concentration of the calibration standards.

Determine the concentration of Estriol in the unknown samples and QCs by interpolating

their peak area ratios from the calibration curve.

Visualizations
Experimental Workflow

Sample Preparation Analysis Result

Serum Sample Add Estriol-d2 (IS) Solid Phase Extraction (SPE) Evaporation Reconstitution LC-MS/MS Analysis Data Processing Quantification of Estriol

Click to download full resolution via product page

Caption: Workflow for Estriol quantification in serum.
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Caption: Simplified genomic estrogen signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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